N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride

• IUPAC Name: N-[(3,5-dichloro-4-ethoxyphenyl)methyl]ethanamine;hydrochloride
• InChI: InChI=1S/C11H15Cl2NO.ClH/c1-3-14-7-8-5-9(12)11(15-4-2)10(13)6-8;/h5-6,14H,3-4,7H2,1-2H3;1H
• InChI Key: RZGROUHNLYUZQR-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=CC(=C(C(=C1)Cl)OCC)Cl.Cl
• Molecular Formula: C11H16Cl3NO
• Molecular Weight: 284.6 g/mol

Description

N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride, also known as DEBE, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DEBE is a member of the phenethylamine class of compounds and is structurally related to other psychoactive substances such as amphetamines and cathinones.

Mechanism of Action

The exact mechanism of action of N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride is not fully understood, but it is believed to act primarily as a reuptake inhibitor of certain neurotransmitters such as dopamine and norepinephrine. This results in an increase in the levels of these neurotransmitters in the brain, which in turn produces the observed effects on mood and behavior.
Biochemical and Physiological Effects
In addition to its antidepressant effects, N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride has also been shown to have a number of other biochemical and physiological effects. For example, it has been shown to increase heart rate and blood pressure in animal models, as well as to produce a mild stimulant effect similar to that of amphetamines.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride for use in laboratory experiments is that it is relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one of the limitations of N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride is that it is a psychoactive substance, which means that it must be handled with care and used only in accordance with appropriate safety protocols.

Future Directions

There are many potential future directions for research on N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride. One area of interest is in the development of new antidepressant drugs based on the structure of N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride. Another potential application is in the treatment of attention deficit hyperactivity disorder (ADHD), as N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride has been shown to have a stimulant effect similar to that of amphetamines. Additionally, further research is needed to fully understand the mechanism of action of N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride and its potential effects on various neurotransmitter systems in the brain.

Scientific Research Applications

N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride has been the subject of numerous scientific studies due to its potential applications in the treatment of various medical conditions. One of the most promising areas of research is in the treatment of depression and anxiety disorders. N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride has been shown to have a significant antidepressant effect in animal models, and it is believed that this effect is due to its ability to increase the levels of certain neurotransmitters in the brain.